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Compound of Interest

Compound Name: Nitromethyl phenyl sulfone

Cat. No.: B188940 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the responsible management and disposal of chemical reagents are fundamental to ensuring a

safe working environment and maintaining environmental compliance. This guide provides

detailed procedural information for the proper disposal of Nitromethyl phenyl sulfone (CAS

Number: 21272-85-5). Adherence to these protocols is essential for mitigating risks and

handling this chemical responsibly.

Immediate Safety and Hazard Profile
Nitromethyl phenyl sulfone is classified as a combustible solid and an irritant.[1][2] It is also

considered highly hazardous to water, with a Water Hazard Class (WGK) of 3.[1][2] Due to its

properties, all handling and disposal procedures should be conducted with strict adherence to

safety protocols to prevent exposure and environmental contamination.

Personal Protective Equipment (PPE): Before handling Nitromethyl phenyl sulfone,

especially during disposal, all personnel must be equipped with the appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

potential splashes.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn to prevent

skin contact.[1]
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Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95

(US) or equivalent respirator is recommended.[1]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

exposure.

Quantitative Data and Properties
A summary of the key physical and chemical properties of Nitromethyl phenyl sulfone is

provided below.

Property Value Source

CAS Number 21272-85-5 [1]

Molecular Formula C₇H₇NO₄S [2]

Molecular Weight 201.20 g/mol [1]

Appearance
White to off-white crystalline

solid
[1][2]

Melting Point 78-80 °C [1][2]

Boiling Point 122-123 °C [2]

Solubility
Insoluble in water; Soluble in

CH₂Cl₂ and hot alcohol.[2]

Storage Class 11 (Combustible Solids) [1]

WGK (Water Hazard Class) 3 (Highly hazardous for water) [1][2]

Step-by-Step Disposal Protocol
The disposal of Nitromethyl phenyl sulfone must be managed as hazardous chemical waste.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[3][4]

Experimental Protocol for Waste Management:
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Waste Segregation:

Collect all waste containing Nitromethyl phenyl sulfone, including unused or expired

product, solutions, and contaminated materials (e.g., weighing paper, pipette tips, gloves),

in a dedicated and clearly labeled hazardous waste container.[3][5]

Do not mix this waste with other incompatible chemical waste streams.[5][6]

Containerization and Labeling:

Use a container that is in good condition, compatible with the chemical, and can be

securely sealed to prevent leaks or spills.[7][8] Plastic containers are often preferred for

chemical waste.[8]

Affix a "HAZARDOUS WASTE" label to the container as soon as the first particle of waste

is added.[6][7]

The label must clearly identify the contents, including the full chemical name

("Nitromethyl phenyl sulfone") and any other components of the waste mixture.[7][8]

Waste Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory, at or near the point of generation.[6][8]

The storage area should be well-ventilated.[9]

It is best practice to use secondary containment, such as a larger, chemically resistant bin

or tub, to contain any potential leaks.[4][6]

Professional Disposal:

The preferred method for the disposal of chemical waste like Nitromethyl phenyl sulfone
is through a licensed hazardous waste disposal service.[10] High-temperature incineration

at a permitted facility is a common and effective method for many organic compounds.[5]

[11]
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste container.[4][8] Follow all institutional

procedures for requesting a waste collection.[4]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.[3]

[11]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3][11]

Contain: Prevent the spill from spreading and ensure it does not enter any drains or

waterways.[3][11]

Clean-up:

Wearing the appropriate PPE, carefully sweep or scoop the solid material to avoid

generating dust.[3]

Place the spilled material and any contaminated cleaning supplies (e.g., absorbent pads,

paper towels) into a suitable, labeled container for disposal as hazardous waste.[3][12]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EHS office, following your

institution's specific reporting requirements.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Nitromethyl phenyl sulfone.
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Professional Disposal
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Caption: Workflow for the safe disposal of Nitromethyl phenyl sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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